Cas no 113918-00-6 (Thieno[2,3-d]pyrimidine-6-carboxylic acid,5-[(ethoxymethylene)amino]-2-(methylthio)-, ethyl ester)

• Product Name: Thieno[2,3-d]pyrimidine-6-carboxylic acid,5-[(ethoxymethylene)amino]-2-(methylthio)-, ethyl ester
• CAS No: 113918-00-6
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 1204339
• Update Time: 2024-08-04

Thieno[2,3-d]pyrimidine-6-carboxylic acid,5-[(ethoxymethylene)amino]-2-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-6-carboxylic acid,5-[(ethoxymethylene)amino]-2-(methylthio)-, ethyl ester
• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 5-[(ethoxymethylene)amino]-2-(methylthio)-, ethyl ester

• Inchi： 1S/C13H15N3O3S2/c1-4-18-7-15-9-8-6-14-13(20-3)16-11(8)21-10(9)12(17)19-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： VXVCPMXRHNVEQB-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C2C(N=COCC)=C(C(OCC)=O)SC2=N1

Computed Properties

• Exact Mass: 325.05565

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 149.5-151 °C(Solv: methanol (67-56-1))
• Boiling Point: 523.2±60.0 °C(Predicted)
• PSA: 73.67
• pka: 0.88±0.40(Predicted)